1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
Overview
Description
1-(Propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, commonly known as PTI-1, is a synthetic indole derivative that has been used in a variety of scientific research applications. PTI-1 is a non-steroidal anti-inflammatory drug (NSAID) with a wide range of biological activities, including anti-inflammatory, analgesic, anti-bacterial, anti-fungal, and anti-viral properties. PTI-1 has been reported to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and autoimmune disorders.
Scientific Research Applications
PTI-1 has been used in a variety of scientific research applications, including the study of the mechanism of action of non-steroidal anti-inflammatory drugs (1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indoles), the study of the biochemical and physiological effects of PTI-1, and the study of the potential therapeutic applications of PTI-1 in the treatment of various diseases. PTI-1 has also been used in the study of its potential as an anti-tumor agent, as well as its potential as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of PTI-1 is not yet fully understood. However, it is believed that PTI-1 inhibits the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play an important role in the regulation of inflammation and pain. By inhibiting the activity of COX enzymes, PTI-1 is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
PTI-1 has been reported to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, PTI-1 has been reported to have anti-bacterial, anti-fungal, and anti-viral properties. It has also been reported to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and autoimmune disorders.
Advantages and Limitations for Lab Experiments
The main advantages of using PTI-1 in laboratory experiments are its availability, its relatively low cost, and its wide range of biological activities. The main limitations of using PTI-1 in laboratory experiments are its relatively short half-life and its potential for toxicity.
Future Directions
The potential therapeutic applications of PTI-1 in the treatment of various diseases, including cancer, diabetes, and autoimmune disorders, are currently being explored. Additionally, research is being conducted to further elucidate the mechanism of action of PTI-1 and to identify potential new uses for PTI-1. Finally, further research is needed to explore the potential toxicity of PTI-1 and to identify potential strategies to reduce its toxicity.
Synthesis Methods
PTI-1 can be synthesized via a simple two-step reaction. The first step involves the reaction of 1-bromo-2-propanol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl in the presence of a base, such as sodium hydroxide. This reaction yields 1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole. The second step involves the reaction of the intermediate with a base, such as sodium hydroxide, to yield PTI-1.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole' involves the reaction of 1H-indole with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane followed by the addition of propan-2-yl group.", "Starting Materials": [ "1H-indole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "propan-2-ol", "potassium carbonate", "copper(I) iodide", "N,N-dimethylformamide (DMF)", "toluene" ], "Reaction": [ "1. To a solution of 1H-indole (1.0 equiv) in DMF, add potassium carbonate (2.0 equiv) and stir for 10 minutes at room temperature.", "2. Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) and copper(I) iodide (0.1 equiv) to the reaction mixture and stir for 24 hours at 80°C.", "3. Cool the reaction mixture to room temperature and add propan-2-ol (2.0 equiv).", "4. Stir the reaction mixture for 2 hours at room temperature.", "5. Dilute the reaction mixture with toluene and wash with water.", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "7. Purify the crude product by column chromatography to obtain the desired compound." ] } | |
CAS RN |
1904650-56-1 |
Molecular Formula |
C17H24BNO2 |
Molecular Weight |
285.2 |
Purity |
95 |
Origin of Product |
United States |
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